Cas no 1261833-90-2 (3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol)
3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol
-
- Inchi: 1S/C13H10F3NO2/c14-13(15,16)19-10-5-3-9(4-6-10)11-2-1-7-17-12(11)8-18/h1-7,18H,8H2
- InChI Key: FXNYJRHXKPBVIK-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C1=CC=CN=C1CO)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 278
- XLogP3: 2.8
- Topological Polar Surface Area: 42.4
3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013003521-250mg |
3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol |
1261833-90-2 | 97% | 250mg |
480.00 USD | 2021-07-04 | |
| Alichem | A013003521-500mg |
3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol |
1261833-90-2 | 97% | 500mg |
790.55 USD | 2021-07-04 | |
| Alichem | A013003521-1g |
3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol |
1261833-90-2 | 97% | 1g |
1,564.50 USD | 2021-07-04 |
3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol
Recent Advances in the Study of 3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol (CAS: 1261833-90-2)
The compound 3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol (CAS: 1261833-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The information presented herein is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last two years.
Recent studies have highlighted the unique structural features of 3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol, which contribute to its pharmacological properties. The trifluoromethoxy group, in particular, has been shown to enhance the compound's metabolic stability and binding affinity to target proteins. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the yield and purity of this compound. These efforts have facilitated further exploration of its biological activities.
In vitro and in vivo studies have demonstrated that 3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol exhibits promising activity against a range of biological targets. For instance, it has been identified as a potent modulator of specific neurotransmitter receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and epilepsy. Additionally, preliminary data indicate that the compound may possess anti-inflammatory and anti-cancer properties, although further validation is required to confirm these effects.
One of the most notable findings in recent research is the compound's ability to cross the blood-brain barrier (BBB) efficiently. This property is critical for its potential use in treating central nervous system (CNS) disorders. Mechanistic studies have revealed that the compound interacts with key enzymes and receptors involved in neurotransmitter regulation, providing a plausible explanation for its observed effects. However, challenges remain in optimizing its pharmacokinetic profile to minimize off-target effects and improve therapeutic efficacy.
Despite these promising results, several gaps in knowledge persist. For example, the long-term safety profile of 3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol has not been thoroughly investigated, and its potential interactions with other drugs remain unclear. Future research should focus on addressing these issues through comprehensive preclinical and clinical studies. Moreover, the development of derivative compounds with improved selectivity and reduced toxicity could further enhance the therapeutic potential of this chemical scaffold.
In conclusion, 3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol (CAS: 1261833-90-2) represents a promising candidate for drug development, particularly in the realm of neurological and inflammatory diseases. Continued research efforts are essential to fully elucidate its mechanisms of action and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its potential benefits to human health.
1261833-90-2 (3-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)